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Compound of Interest

Compound Name: 9H-Fluoren-2-ol-d9

cat. No.: B564382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical and chemical
properties of 9H-Fluoren-2-o0l-d9, a deuterated analog of 2-hydroxyfluorene. The information
presented is intended to support research and development activities where this compound is
utilized.

Physical and Chemical Properties

9H-Fluoren-2-ol-d9 is characterized as an off-white solid.[1] While detailed experimental data
for the deuterated compound is limited, the physical properties of its non-deuterated
counterpart, 9H-Fluoren-2-ol, can provide valuable context for its handling and application.

Summary of Quantitative Data

The following table summarizes the key quantitative data available for 9H-Fluoren-2-ol-d9 and
its non-deuterated form.
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9H-Fluoren-2-ol (for

Property 9H-Fluoren-2-ol-d9

reference)
Molecular Formula C13HD9O C13H100
Molecular Weight 191.27 g/mol [1][2] 182.22 g/mol

] ] Light cream or Off-white

Appearance Off-White Solid[1] ]

Powder Solid
Storage 2-8°C Refrigerator[1] N/A

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis specifically for 9H-
Fluoren-2-ol-d9 are not readily available in the public domain. Researchers utilizing this
compound would typically adapt established methods for similar fluorene derivatives,
incorporating techniques such as High-Performance Liquid Chromatography (HPLC), Mass
Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy for
characterization. The specific parameters for these experiments would require development
and validation based on the research context.

Visualizations

Due to the absence of published studies detailing specific signaling pathways or complex
experimental workflows involving 9H-Fluoren-2-ol-d9, the creation of meaningful diagrams as
requested is not feasible at this time. The generation of such visualizations would necessitate
experimental data that is not currently available.

For reference in designing experimental workflows, a generalized process for the analysis of a
deuterated standard is outlined below.
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Caption: Generalized workflow for the analytical use of a deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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